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Compound of Interest

Ethyl 13(2),16(2),19(2)-
Compound Name:
docosatrienoate

cat. No.: B15600688

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known and predicted physical
characteristics of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, a long-chain fatty acid ethyl ester.
This document is intended to serve as a foundational resource for researchers and
professionals in drug development and other scientific fields who are working with or exploring
the applications of this compound.

Core Physical and Chemical Properties

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is an esterified form of the polyunsaturated fatty
acid, 13(2),16(2),19(2)-docosatrienoic acid. Its fundamental properties are summarized in the
table below. It is critical to note that while the molecular formula and weight are based on its
chemical structure, several other physical properties are predicted values from computational
models due to a lack of experimentally determined data in publicly available literature.
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Property Value Source

Molecular Formula C24H4202 [1112]

Molecular Weight 362.59 g/mol [1][2]

CAS Number 2692622-88-9 [1][2]
Typically exists as a solid at

Appearance (2]
room temperature.

) >99% (when commercially

Purity [1]
sourced)

Predicted Density 0.886 £ 0.06 g/cm3 [2]

Predicted Boiling Point

440.7 £14.0 °C

[2]

Low water solubility (< 1
mg/mL). Soluble in organic

solvents such as DMSO,

Solubility [2]
ethanol, and can be formulated
in PEG400, Tween 80, and
Carboxymethyl cellulose.
As a powder: -20°C for 3
years, 4°C for 2 years. In

Storage (2]

solvent: -80°C for 6 months,
-20°C for 1 month.

Experimental Protocols for Determination of
Physical Characteristics

The following section outlines detailed methodologies for the experimental determination of the

key physical properties of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate. These are generalized

protocols for long-chain fatty acid esters and should be adapted as necessary for the specific

compound.

2.1. Determination of Melting Point by Differential Scanning Calorimetry (DSC)
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» Principle: DSC measures the difference in the amount of heat required to increase the
temperature of a sample and a reference as a function of temperature. The melting point is
identified as the peak of the endothermic transition.

o Apparatus: Differential Scanning Calorimeter.

e Procedure:

o A small, accurately weighed sample (1-5 mg) of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate
is hermetically sealed in an aluminum pan.

o An empty sealed pan is used as a reference.

o The sample and reference pans are placed in the DSC cell.

o Athermal program is initiated, typically involving an initial cooling phase to ensure
complete crystallization, followed by a controlled heating ramp (e.g., 1-10 °C/min) through
the expected melting range.

o The heat flow to the sample is recorded against temperature. The temperature at the peak
of the melting endotherm is recorded as the melting point.

2.2. Determination of Boiling Point by Gas Chromatography (GC)

o Principle: The boiling point of a compound can be estimated by its retention time on a non-
polar GC column, relative to a series of standards with known boiling points.

o Apparatus: Gas chromatograph with a flame ionization detector (FID) and a non-polar
capillary column.

e Procedure:

o A calibration mixture of n-alkanes with a wide range of boiling points is prepared and
injected into the GC to establish a retention time versus boiling point curve.

o Adilute solution of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate in a suitable volatile solvent
is prepared.
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o The sample is injected into the GC under the same conditions as the calibration
standards.

o The retention time of the compound is determined.
o The boiling point is interpolated from the calibration curve.
2.3. Determination of Density

e Principle: The density can be determined by measuring the mass of a known volume of the
substance. For solids, this can be done using a pycnometer with a displacement liquid of
known density in which the solid is insoluble.

o Apparatus: Pycnometer, analytical balance.

e Procedure:

[e]

The weight of the empty, clean, and dry pycnometer is determined.

o The pycnometer is filled with a suitable displacement fluid (in which the sample is
insoluble) and weighed.

o A known weight of the solid Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is added to the
empty pycnometer.

o The pycnometer is then filled with the displacement fluid, and any air bubbles are
removed.

o The final weight is recorded. The density is calculated based on the weight and volume of
the displaced liquid.

2.4. Assessment of Solubility

e Principle: A qualitative or semi-quantitative assessment of solubility can be performed by
observing the dissolution of the compound in various solvents at a fixed temperature.

o Apparatus: Vials, vortex mixer, analytical balance.
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e Procedure:

o

A known amount of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is added to a series of vials.

o A measured volume of different solvents (e.g., water, ethanol, DMSO, acetone,
chloroform) is added to each vial.

o The vials are securely capped and agitated (e.g., using a vortex mixer) for a set period at
a controlled temperature.

o The solutions are allowed to stand and are visually inspected for any undissolved solid.
The absence of visible particles indicates solubility at that concentration. For a more
guantitative measure, the saturated solution can be filtered, and the concentration of the
dissolved compound in the filtrate can be determined using a suitable analytical technique
like HPLC or GC.

Workflow and Process Diagrams

The following diagrams illustrate the general workflow for the determination of the physical
properties of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.
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Caption: General workflow for the determination of physical properties.

The experimental determination of the physical characteristics of a compound is a critical step
in its scientific evaluation. The protocols and data presented in this guide provide a starting
point for researchers. It is strongly recommended that experimental values for properties such
as melting point, boiling point, and density be determined to supplement the existing predicted
data for a more complete and accurate physicochemical profile of Ethyl 13(Z),16(Z),19(Z)-
docosatrienoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Physical Characteristics of Ethyl
13(2),16(2),19(2)-docosatrienoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600688#physical-characteristics-of-ethyl-13-z-16-
z-19-z-docosatrienoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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